Cas no 1934463-10-1 (2-(trifluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: 2-(trifluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 1934463-10-1
• MF: C₆H₇F₃O₂
• MW: 168.11
• CID: 5096031
• PubChem ID: 53424202
• Update Time: 2025-06-08

2-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)cyclobutanecarboxylic acid
• 2-(trifluoromethyl)cyclobutane-1-carboxylic acid
• PB48959
• 2920180-28-3
• 2165708-25-6
• 2-(trifluoromethyl)-1-cyclobutanecarboxylic acid
• (1R,2R)-2-(trifluoromethyl)cyclobutanecarboxylic acid
• (1S,2R)-2-(trifluoromethyl)cyclobutanecarboxylic acid
• SY321986
• E88263
• 1934463-10-1
• MFCD30250412
• PS-16686
• 2-(Trifluoromethyl)cyclobutane-1-carboxylicacid
• 2920239-81-0
• EN300-124188
• (1S,2S)-2-(trifluoromethyl)cyclobutanecarboxylic acid
• 2173999-96-5
• (1R,2S)-2-(trifluoromethyl)cyclobutanecarboxylic acid
• A819187

• Inchi： 1S/C6H7F3O2/c7-6(8,9)4-2-1-3(4)5(10)11/h3-4H,1-2H2,(H,10,11)
• InChI Key： SDOPWTZUKAGTRM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC1C(F)(F)F

Computed Properties

• Exact Mass: 168.03981395g/mol
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(trifluoromethyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 2-(Trifluoromethyl)cyclobutane-1-carboxylic Acid (CAS No. 1934463-10-1): Properties, Applications, and Industry Insights

2-(Trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 1934463-10-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group (-CF₃) and a cyclobutane ring in its backbone enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending queries like "CF3-substituted cyclobutane derivatives" and "fluorinated building blocks in medicinal chemistry."

The compound’s CAS No. 1934463-10-1 serves as a critical identifier for researchers sourcing high-purity reagents. Its systematic name, 2-(trifluoromethyl)cyclobutane-1-carboxylic acid, reflects the IUPAC nomenclature rules, emphasizing the carboxyl group at position 1 and the CF3 moiety at position 2 of the cyclobutane ring. Recent literature highlights its role in designing protease inhibitors and kinase modulators, aligning with the industry’s focus on "targeted drug delivery systems" and "small-molecule therapeutics."

From a synthetic perspective, 1934463-10-1 is often prepared via [2+2] cycloaddition reactions or ring-closing metathesis, followed by functionalization of the cyclobutane core. Its trifluoromethyl group introduces electron-withdrawing effects, which can fine-tune the acidity of the adjacent carboxylic acid (pK_a ~3.5–4.0). This property is exploited in catalysis and material science, particularly in "high-performance polymer additives" and "metal-organic frameworks (MOFs)," topics frequently searched in AI-driven platforms.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s fluorinated structure warrants scrutiny under evolving "sustainable chemistry" guidelines. Researchers are exploring greener synthesis routes, such as photochemical cyclization or biocatalysis, to reduce reliance on traditional solvents—a response to the rising demand for "eco-friendly synthetic methods."

In conclusion, 2-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 1934463-10-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug design, coupled with its relevance to "fluorine chemistry trends" and "scalable synthetic protocols," positions it as a compound of enduring scientific and industrial interest.